2-Nitro-benzo[B]thiophene-3-carbonitrile

• IUPAC Name: 2-nitro-1-benzothiophene-3-carbonitrile
• InChI: InChI=1S/C9H4N2O2S/c10-5-7-6-3-1-2-4-8(6)14-9(7)11(12)13/h1-4H
• InChI Key: TXCYUAKLWWCFEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)[N+](=O)[O-])C#N
• Molecular Formula: C9H4N2O2S
• DSSTOX Substance ID: DTXSID00610709
• Molecular Weight: 204.21 g/mol
• CAS RN: 612505-78-9

Description

2-Nitro-benzo[B]thiophene-3-carbonitrile is a heterocyclic compound. It possesses a nitro functional group and a carbonitrile group, as well as a benzene ring and a thiophene ring.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. In 2015, Southern and co-workers utilized 1,4-dithiane-2,5-diol for 3-nitro-2-substituted thiophenes. In a similar route, Wang developed cycloaddition of 1,4-dithiane-2,5-diol 108 with several ynals 109 in one step that produced 2-substituted thiophene 3-carbaldehyde 113 in good to excellent yields.

Molecular Structure Analysis

The molecular formula of 2-Nitro-benzo[B]thiophene-3-carbonitrile is C9H4N2O2S. The structure includes a benzene ring and a thiophene ring, along with a nitro functional group and a carbonitrile group.

Chemical Reactions Analysis

Thiophene derivatives have been synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Scientific Research Applications

Organic Semiconductors

2-Nitro-benzo[B]thiophene-3-carbonitrile: . These materials are essential for creating flexible electronic devices. The nitro group and the thiophene ring in the compound contribute to the semiconductor properties by providing stability and enhancing charge transport.

Corrosion Inhibitors

. They protect metals and alloys from corrosion, which is crucial for extending the lifespan of structures and machinery.

OLED Fabrication

. OLED technology is widely used in displays for smartphones, TVs, and lighting systems due to its energy efficiency and high-quality color reproduction.

Pharmacological Properties

. They have potential applications in developing new medications with anti-inflammatory, antimicrobial, and anticancer activities.

Material Science

. Its molecular structure allows for the development of materials with desired thermal and electrical conductivities.

Synthesis of Biologically Active Compounds

. The presence of the nitro group and carbonitrile in 2-Nitro-benzo[B]thiophene-3-carbonitrile provides reactive sites for further chemical modifications, leading to the creation of novel drugs with enhanced efficacy.

Mechanism of Action

Target of Action

They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Mode of Action

For example, some thiophene derivatives are known to act as voltage-gated sodium channel blockers .

Biochemical Pathways

Thiophene derivatives are known to influence a variety of biochemical pathways, leading to their diverse pharmacological properties .

Result of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Synthesis routes and methods

Procedure details

Combine 3-bromo-2-nitro-benzo[b]thiophene (33.0 g, 127.4 mmol), copper cyanide (17.1 g, 191.1 mmol) in DMF (150 mL), heat to 120° C. for three hours. The reaction cool to RT, pour on ice, then filter. The filter cake wash with dichloromethane. The organic layer separate and dry over MgSO4, evaporation to give a DMF solution. Add water (400 mL) and the yellow solid precipitate out. After filtration, obtain a brownish solid (23.5 g, 90%). Mass spectrum (m/e): 205 (M+1); 1HNMR (300 MHz, DMSO-d6) δ: 7.78(m, 2H), 8.04(d, 1H), 8.29(d, 1H). 3CNMR(75 MHz, DMSO-d6) δ ppm: 105.9, 112.1, 125.0, 125.2, 128.8, 131.2, 135.9, 137.8, 158.0.